Cas no 1803479-94-8 (3-Amino-2-(aminomethyl)-5-fluoro-6-(trifluoromethoxy)pyridine)

• Product Name: 3-Amino-2-(aminomethyl)-5-fluoro-6-(trifluoromethoxy)pyridine
• CAS No: 1803479-94-8
• MF: C₇H₇F₄N₃O
• MW: 225.14359498024
• CID: 4930918
• Update Time: 2025-06-14

3-Amino-2-(aminomethyl)-5-fluoro-6-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2-(aminomethyl)-5-fluoro-6-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H7F4N3O/c8-3-1-4(13)5(2-12)14-6(3)15-7(9,10)11/h1H,2,12-13H2
• InChI Key： OIHYOJIGTNGGOL-UHFFFAOYSA-N
• SMILES： FC1=C(N=C(CN)C(=C1)N)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 213
• XLogP3: 1.2
• Topological Polar Surface Area: 74.2

Additional information on 3-Amino-2-(aminomethyl)-5-fluoro-6-(trifluoromethoxy)pyridine

Comprehensive Overview of 3-Amino-2-(aminomethyl)-5-fluoro-6-(trifluoromethoxy)pyridine (CAS No. 1803479-94-8)

In the realm of specialty chemicals and pharmaceutical intermediates, 3-Amino-2-(aminomethyl)-5-fluoro-6-(trifluoromethoxy)pyridine (CAS No. 1803479-94-8) stands out as a compound of significant interest. This pyridine derivative, characterized by its fluoro and trifluoromethoxy substituents, has garnered attention for its potential applications in drug discovery and agrochemical development. Researchers and industry professionals are increasingly exploring its utility due to its unique structural features, which include a diamino functional group that enhances its reactivity and binding affinity.

The compound's CAS number 1803479-94-8 serves as a critical identifier in regulatory and commercial databases, ensuring precise tracking in supply chains. Its molecular structure, featuring a pyridine core with multiple substituents, makes it a versatile building block for synthesizing more complex molecules. Recent trends in the pharmaceutical industry highlight a growing demand for fluorinated compounds, as they often exhibit improved metabolic stability and bioavailability. This aligns with the rising interest in 3-Amino-2-(aminomethyl)-5-fluoro-6-(trifluoromethoxy)pyridine as a candidate for further research.

One of the most frequently asked questions in scientific forums revolves around the synthetic routes for this compound. Advanced methods such as microwave-assisted synthesis and catalyzed amination have been explored to optimize its production. Additionally, its solubility and stability under various conditions are key considerations for researchers, particularly those working on high-throughput screening or medicinal chemistry projects. The compound's compatibility with common organic solvents and its pH sensitivity are also topics of ongoing investigation.

From an environmental and sustainability perspective, the use of fluorinated pyridines like this one has sparked discussions about green chemistry alternatives. Innovations in catalytic fluorination and waste reduction are being actively pursued to address these concerns. Furthermore, the compound's potential role in crop protection formulations has drawn interest from the agrochemical sector, where trifluoromethoxy-containing compounds are known for their pest-resistant properties.

In summary, 3-Amino-2-(aminomethyl)-5-fluoro-6-(trifluoromethoxy)pyridine (CAS No. 1803479-94-8) represents a promising area of research with broad applications. Its unique chemical profile, combined with the industry's focus on fluorinated intermediates and sustainable synthesis, positions it as a compound worth watching in the coming years. As scientific advancements continue, this molecule may unlock new possibilities in drug design, material science, and beyond.